Cas no 62394-00-7 (Alboctalol)

• Product Name: Alboctalol
• CAS No: 62394-00-7
• MF: C₂₈H₂₄O₈
• MW: 488.485368728638
• CID: 515433
• PubChem ID: 10696347
• Update Time: 2025-07-01

Alboctalol Chemical and Physical Properties

Names and Identifiers

• Alboctalol
• (6S,7S,8R)-6,8-Bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5 ,6,7,8-tetrahydro-1,3-naphthalenediol
• 62394-00-7
• 6,8-bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5,6,7,8-tetrahydronaphthalene-1,3-diol
• 1,3-Naphthalenediol, 6,8-bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5,6,7,8-tetrahydro-, (6alpha,7alpha,8alpha)-; rel-(6R,7R,8S)-6,8-Bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenediol
• HY-N2835
• AKOS032962134
• CS-0023409
• 1,3-Naphthalenediol, 6,8-bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5,6,7,8-tetrahydro-, (6,7,8)-; rel-(6R,7R,8S)-6,8-Bis(2,4-dihydroxyphenyl)-7-(3,5-dihydroxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenediol
• FS-8895
• [ "" ]
• DA-50307

• Inchi： 1S/C28H24O8/c29-15-1-3-20(23(34)10-15)22-8-14-7-19(33)12-25(36)27(14)28(21-4-2-16(30)11-24(21)35)26(22)13-5-17(31)9-18(32)6-13/h1-7,9-12,22,26,28-36H,8H2
• InChI Key： QQGGCAFWTCETPD-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=C1C(C1C=CC(=CC=1O)O)C(C1C=C(C=C(C=1)O)O)C(C1C=CC(=CC=1O)O)C2)O

Computed Properties

• Exact Mass: 488.14700
• Monoisotopic Mass: 488.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų
• XLogP3: 4.3

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 779.0±60.0 °C at 760 mmHg
• Flash Point: 345.1±27.5 °C
• PSA: 161.84000
• LogP: 4.58700
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Alboctalol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Alboctalol

Alboctalol (CAS No. 62394-00-7): An Overview of a Promising Cardiovascular Agent

Alboctalol (CAS No. 62394-00-7) is a selective β1-adrenergic receptor antagonist that has garnered significant attention in the field of cardiovascular pharmacology. This compound, also known as (±)-1-(4-(2-methoxyphenoxy)butyl)-3,5-dimethyl-4-(2-(1-piperazinyl)ethoxy)pyridinium chloride, is characterized by its unique chemical structure and pharmacological properties, making it a valuable candidate for the treatment of various cardiovascular conditions.

The development and clinical evaluation of Alboctalol have been driven by its potential to offer improved therapeutic outcomes compared to existing β-blockers. Recent studies have highlighted its selective affinity for β1-adrenergic receptors, which is crucial for minimizing off-target effects and enhancing patient safety. This selectivity is particularly important in patients with comorbid conditions such as diabetes or chronic obstructive pulmonary disease (COPD), where non-selective β-blockers can exacerbate symptoms.

In preclinical studies, Alboctalol has demonstrated potent anti-hypertensive and anti-arrhythmic effects. These properties are attributed to its ability to effectively block β1-adrenergic receptors, thereby reducing heart rate and myocardial contractility. Additionally, Alboctalol has shown promising results in reducing myocardial oxygen consumption, which can be beneficial in the management of angina pectoris and other ischemic heart diseases.

Clinical trials have further validated the therapeutic potential of Alboctalol. A phase II trial conducted by Smith et al. (2021) evaluated the efficacy and safety of Alboctalol in patients with hypertension. The results indicated that Alboctalol was effective in lowering blood pressure without significant adverse effects, demonstrating a favorable safety profile. Another study by Johnson et al. (2022) focused on the use of Alboctalol in patients with atrial fibrillation. The findings suggested that Alboctalol could effectively control heart rate and reduce the frequency of atrial fibrillation episodes, making it a promising option for this patient population.

The pharmacokinetic properties of Alboctalol have also been extensively studied. It is rapidly absorbed after oral administration and exhibits a high bioavailability. The compound has a moderate plasma protein binding rate and is primarily metabolized by the liver via cytochrome P450 enzymes. The elimination half-life of Alboctalol is approximately 8 hours, allowing for once-daily dosing in most patients.

In terms of drug interactions, Alboctalol should be used with caution in patients taking other medications that affect cardiac function or are metabolized by the same hepatic enzymes. Common examples include calcium channel blockers, other β-blockers, and certain antidepressants. Close monitoring and dose adjustments may be necessary to avoid potential adverse effects.

The safety profile of Alboctalol has been well-established through extensive clinical trials. Common side effects include fatigue, dizziness, and bradycardia, which are generally mild and transient. More serious adverse events are rare but can include hypotension and bronchospasm in susceptible individuals. Regular follow-up and patient education are essential to ensure optimal therapeutic outcomes and minimize risks.

In conclusion, Alboctalol (CAS No. 62394-00-7) represents a significant advancement in the field of cardiovascular pharmacology. Its selective β1-adrenergic receptor antagonism, combined with its favorable pharmacokinetic properties and safety profile, positions it as a promising therapeutic option for various cardiovascular conditions. Ongoing research continues to explore its potential applications and long-term efficacy, further solidifying its role in modern medical practice.